![molecular formula C8H10N2O4S B187138 N-ethyl-4-nitrobenzenesulfonamide CAS No. 28860-08-4](/img/structure/B187138.png)
N-ethyl-4-nitrobenzenesulfonamide
Overview
Description
N-Ethyl-4-nitrobenzenesulfonamide is a chemical compound with the CAS Number: 28860-08-4 . It has a molecular weight of 230.24 and its IUPAC name is this compound . The compound is solid in physical form .
Synthesis Analysis
A novel route involving the metal-promoted tandem nitration and halogenation of N-phenylbenzenesulfonamide to synthesize N-(4-halo-2-nitrophenyl)benzenesulfonamide derivatives has been developed . This method shows highly practical chemoselective and functional group compatibility .Molecular Structure Analysis
The Inchi Code of this compound is1S/C8H10N2O4S/c1-2-9-15(13,14)8-5-3-7(4-6-8)10(11)12/h3-6,9H,2H2,1H3
. The average mass is 230.241 Da and the monoisotopic mass is 230.036133 Da . Chemical Reactions Analysis
4-Nitrobenzenesulfonamide is the nitrene source during on pot procedure for copper (I)-catalyzed asymmetric alkene aziridination . It reacts with diazacrown ether, N, N ′-dibenzyl-1,7,10,16-tetraoxo-4,13-diazacyclooctadecane to form molecular complexes .Physical And Chemical Properties Analysis
This compound is stored at room temperature, sealed in dry conditions . The compound is solid in physical form .Scientific Research Applications
Versatile Use in Amine Synthesis
N-ethyl-4-nitrobenzenesulfonamide is a versatile compound in the preparation of secondary amines. Fukuyama et al. (1995) highlighted its utility, where nitrobenzenesulfonamides, similar to this compound, undergo smooth alkylation to yield N-alkylated sulfonamides, which can be deprotected to give secondary amines in high yields (Fukuyama, Chung-Kuang Jow, & Cheung, 1995).
SNAAP Alkylating Agent
Maricich et al. (2013) synthesized a stable, crystalline ethyl N-tert-butyl-4-nitrobenzenesulfonimidate that directly ethylates various acids to esters, and alcohols and phenols to ethers. This compound is related to this compound and showcases the potential of nitrobenzenesulfonamides as alkylating agents (Maricich et al., 2013).
Applications in Solid-Phase Synthesis
Fülöpová and Soural (2015) discussed the use of polymer-supported benzenesulfonamides, prepared from immobilized primary amines and nitrobenzenesulfonyl chloride, as key intermediates in chemical transformations. This indicates the potential of this compound in solid-phase synthesis applications (Fülöpová & Soural, 2015).
Biofilm Inhibition and Cytotoxicity
Abbasi et al. (2020) synthesized new derivatives of nitrobenzenesulfonamides, demonstrating biofilm inhibitory action against bacterial strains and displaying mild cytotoxicity. This research suggests a potential biomedical application for compounds like this compound (Abbasi et al., 2020).
Use in Acylation Reactions
Ebrahimi et al. (2015) developed a variety of N-acyl-N-(4-chlorophenyl)-4-nitrobenzenesulfonamides, used as chemoselective N-acylation reagents. These reagents, related to this compound, highlight its potential in selective protection and acylation of amines (Ebrahimi et al., 2015).
Analytical Chemistry Applications
Gowda et al. (1983) reported the use of sodium N-bromo-p-nitrobenzenesulfonamide, a compound related to this compound, as an oxidizing titrant in analytical chemistry, demonstrating the compound's utility in this field (Gowda et al., 1983).
Computational Chemistry Studies
Murthy et al. (2018) conducted a computational study on a new sulfonamide molecule, providing insights into its structural and electronic properties, which could be relevant to understanding similar compounds like this compound (Murthy et al., 2018).
Mechanism of Action
Target of Action
N-Ethyl-4-nitrobenzenesulfonamide is a type of sulfonamide, a class of drugs that primarily target enzymes involved in the synthesis of folic acid . These enzymes include dihydropteroate synthetase and carbonic anhydrase . Folic acid is crucial for the synthesis of nucleic acids in bacteria, making it a vital target for antibacterial drugs .
Mode of Action
Sulfonamides, including this compound, are competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid . They inhibit the enzymes involved in the conversion of PABA to folic acid, thereby preventing the synthesis of nucleic acids in bacteria and inhibiting their growth .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the folic acid synthesis pathway in bacteria . By inhibiting the enzymes involved in this pathway, the drug prevents the production of nucleic acids, which are essential for bacterial growth and replication .
Pharmacokinetics
The pharmacokinetic properties of this compound include high gastrointestinal absorption, making it readily bioavailable . Its lipophilicity, as indicated by its Log Po/w values, suggests it has moderate permeability .
Result of Action
The primary result of this compound’s action is the inhibition of bacterial growth. By preventing the synthesis of folic acid, the drug disrupts the production of nucleic acids, thereby inhibiting bacterial replication .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its solubility can affect its absorption and distribution in the body . Additionally, factors such as pH and presence of other drugs can impact its efficacy and stability .
Safety and Hazards
properties
IUPAC Name |
N-ethyl-4-nitrobenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O4S/c1-2-9-15(13,14)8-5-3-7(4-6-8)10(11)12/h3-6,9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTUAWMBSCRFHKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00283199 | |
Record name | N-ethyl-4-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00283199 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
28860-08-4 | |
Record name | 28860-08-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30339 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-ethyl-4-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00283199 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.